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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyrazine

Cat. No.: B089282 Get Quote

Essential Safety and Handling Guide for 2-Methyl-5-
vinylpyrazine
This guide provides critical operational and safety protocols for laboratory professionals,

including researchers, scientists, and drug development experts, who handle 2-Methyl-5-
vinylpyrazine. Adherence to these procedures is vital for ensuring personal safety, maintaining

a secure laboratory environment, and proper disposal.

Immediate Safety and Hazard Information:

2-Methyl-5-vinylpyrazine is a combustible liquid that can be absorbed through the skin.[1] It is

classified as a flammable liquid and vapor and is harmful if swallowed. Exposure can cause

irritation to the skin and eyes, and high or repeated exposure may impact the nervous system

and liver.[1] It is crucial to handle this chemical in a well-ventilated area and away from sources

of ignition.[1][2]

Personal Protective Equipment (PPE)
The selection and consistent use of appropriate PPE is the primary defense against chemical

exposure. The following table summarizes the required PPE for handling 2-Methyl-5-
vinylpyrazine.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[3]

Protects against splashes and

vapors that can cause serious

eye irritation or burns.[1]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).[3][4]

Provides a barrier against skin

contact, as the chemical can

be absorbed through the skin,

causing irritation.[1] Gloves

should be inspected regularly

for signs of degradation.[3]

Body Protection

A flame-resistant, antistatic lab

coat, long pants, and closed-

toe shoes.[5]

Minimizes skin exposure from

accidental spills and protects

from flammability hazards.[1]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor

cartridge.[3]

Required when handling the

chemical outside of a certified

chemical fume hood, in poorly

ventilated areas, or where

vapors may be generated to

protect the respiratory tract.[1]

[3]

Operational and Disposal Plans
Following a systematic workflow is essential for safely managing 2-Methyl-5-vinylpyrazine
from handling to disposal.

Safe Handling Protocol
Preparation: Before handling, ensure that an emergency shower and eyewash station are

readily accessible.[2] Confirm that all required PPE is available, clean, and in good condition.

[1]

Ventilation: Always handle 2-Methyl-5-vinylpyrazine in a well-ventilated area, preferably

within a certified chemical fume hood to minimize vapor inhalation.[1]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source. Use only non-sparking tools.

Handling: Avoid direct contact with the skin and eyes.[1] Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling the substance.

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

place, away from heat, sparks, open flames, and other ignition sources.[1][2]

Spill and Waste Disposal Plan
Spill Containment: In case of a spill, remove all ignition sources.[1] Ventilate the area. For

small spills, absorb the liquid with an inert material like Chemizorb®, sand, or earth.

Cleanup: Properly trained and equipped personnel should handle the cleanup.[1] Collect the

absorbed material using non-sparking tools and place it into a suitable, sealed container for

disposal.[2] Do not let the product enter drains.

Waste Identification: All waste containing 2-Methyl-5-vinylpyrazine must be treated as

hazardous waste.[6] Do not mix with other chemical wastes unless specifically instructed by

your institution's environmental health and safety department.[6]

Waste Collection: Store waste in a clearly labeled, sealed, and leak-proof container in a

designated hazardous waste storage area.[6] The label should clearly identify the contents

as "Hazardous Waste: 2-Methyl-5-vinylpyrazine".[6]

Disposal: Dispose of the contents and container through an approved and licensed

professional waste disposal service in accordance with all local, state, and federal

regulations.[6]

Quantitative Data Summary
This table summarizes key quantitative data for 2-Methyl-5-vinylpyrazine.
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Property Value

Molecular Formula C₈H₉N (Pyridine, 2-methyl-5-vinyl-)

Molecular Weight 119.16 g/mol [7]

Flash Point 165.2°F (73.9°C)[1]

Vapor Pressure 1.2 mm Hg at 77°F (25°C)[1]

Water Solubility Soluble[1]

Occupational Exposure Limits Not established[1]

Safe Handling Workflow
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Start: Prepare to Handle
2-Methyl-5-vinylpyrazine

1. Hazard Assessment &
 PPE Selection

Wear Required PPE:
- Goggles/Face Shield

- Resistant Gloves
- Flame-Resistant Lab Coat

- Respirator (if needed)

2. Safe Handling Procedure

Use in a certified
chemical fume hood

Keep away from
ignition sources

Spill or Release?

Follow Spill
Cleanup Protocol

Yes

3. Proper Storage

No

4. Waste Disposal

Store in cool, dry, well-ventilated
area in a sealed container

Collect in a labeled
hazardous waste container

End: Procedure Complete

Click to download full resolution via product page
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Caption: This flowchart illustrates the key stages for the safe handling of 2-Methyl-5-
vinylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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